2-(3-methyl-3H-diazirin-3-yl)ethane-1-sulfonyl fluoride
Overview
Description
2-(3-methyl-3H-diazirin-3-yl)ethane-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C4H7FN2O2S and its molecular weight is 166.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methyl-3H-diazirin-3-yl)ethane-1-sulfonyl fluoride involves the reaction of 2-(3-methyl-3H-diazirin-3-yl)ethane-1-sulfonyl chloride with hydrogen fluoride gas.", "Starting Materials": [ "2-(3-methyl-3H-diazirin-3-yl)ethane-1-sulfonyl chloride", "Hydrogen fluoride gas" ], "Reaction": [ "The 2-(3-methyl-3H-diazirin-3-yl)ethane-1-sulfonyl chloride is dissolved in anhydrous tetrahydrofuran (THF) and cooled to -78°C.", "Hydrogen fluoride gas is bubbled through the solution for 2 hours.", "The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours.", "The resulting mixture is then filtered and the solvent is removed under reduced pressure.", "The crude product is purified by column chromatography to yield 2-(3-methyl-3H-diazirin-3-yl)ethane-1-sulfonyl fluoride." ] } | |
CAS No. |
2138144-19-9 |
Molecular Formula |
C4H7FN2O2S |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
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